Cas no 598-94-7 (1,1-Dimethylurea)

1,1-Dimethylurea Properties

Names and Identifiers

• 1,1-dimethylurea
• Dimethylurea
• N,N-Dimethylurea
• Urea, N,N-dimethyl-
• asym-Dimethylurea
• Urea, dimethyl-
• Urea, 1,1-dimethyl-
• 1,1-Dimethyl urea
• N,N-Dimethylharnstoff [German]
• YBBLOADPFWKNGS-UHFFFAOYSA-N
• I988R763P3
• N,N-Dimethylharnstoff
• 1.1-Dimethylurea
• 1,1-dimethyl-urea
• amino-N,N-dimethylamide
• (CH3)2NCONH2
• N,N-dimethylcarbamimi
• AI3-61297
• UNII-I988R763P3
• InChI=1/C3H8N2O/c1-5(2)3(4)6/h1-2H3,(H2,4,6
• 1,1-DIMETHYL-D6-UREA
• NSC 33603
• N,N-dimethyl urea
• NS00021239
• 1219802-32-0
• D-5580
• 1,1-DIMETHYLUREA [HSDB]
• STR03134
• EINECS 215-303-5
• FT-0606140
• DIMETHYLUREA, N,N-
• BRN 1740666
• HSDB 4273
• D0809
• EINECS 209-957-0
• A832531
• DTXSID0060515
• BB 0311004
• Q24712449
• NSC-33603
• D89723
• SY048169
• 598-94-7
• EN300-17007
• 1320-50-9
• NSC33603
• MFCD00007959
• 1,1-Dimethylurea, 99%
• AKOS000200400
• CS-0132397
• N,NDimethylharnstoff
• Urea, 1,1dimethyl
• STL482999
• DTXCID3042712
• DA-59768
• DB-053491
• Urea, N,Ndimethyl
• asymDimethylurea
• N,NDimethylurea
• +Expand

• MDL： MFCD00007959
• InChIKey： YBBLOADPFWKNGS-UHFFFAOYSA-N
• Inchi： 1S/C3H8N2O/c1-5(2)3(4)6/h1-2H3,(H2,4,6)
• SMILES： O=C(N([H])[H])N(C([H])([H])[H])C([H])([H])[H]
• BRN： 1740666

Computed Properties

• Exact Mass: 88.06370
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 88.064
• Heavy Atom Count: 6
• Complexity: 59.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 46.3

Experimental Properties

• LogP: 0.32700
• PSA: 46.33000
• Refractive Index: 1.4715 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 130.4°C at 760 mmHg
• Melting Point: 178-183 °C (lit.)
• Flash Point: 32.7°C
• FEMA: 2611
• Solubility: water: soluble5%, clear, colorless
• Color/Form: Crystalline Powder
• Solubility: Soluble
• Density: 1.255

1,1-Dimethylurea Security Information

• Symbol: GHS07
• RTECS：YS9867985
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store below +30°C.
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

1,1-Dimethylurea Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds